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Cat. No.: B10822259
Get Quote
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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Isopentane (2-methylbutane) is a highly volatile and extremely flammable liquid hydrocarbon
commonly used in research laboratories as a solvent, in cooling baths, and as a blowing agent.
Its unique physical properties necessitate stringent safety protocols to mitigate risks of fire,
explosion, and health hazards. This technical guide provides a comprehensive overview of
isopentane's safety data, detailed experimental protocols for its safe handling, and clear
visualizations of emergency procedures to ensure a safe laboratory environment.

Core Safety Data

A thorough understanding of isopentane's properties is fundamental to its safe use. The
following tables summarize the key quantitative data for easy reference and comparison.

Table 1: Physical and Chemical Properties of Isopentane
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Property Value Source(s)
Molecular Formula CsHai2 [1112]
Molar Mass 72.15 g/mol [1][2]
Appearance Colorless liquid [31[4]
Odor Gasoline-like [31[5]
Boiling Point 27.8-28.2°C (82.0-82.8°F)  [1][6]
Melting/Freezing Point -160 °C (-256 °F) [1112]
Flash Point -51 °C (-60 °F) [1][6]
Autoignition Temperature 420 °C (788 °F) [1][6]
Vapor Pressure 76.992 kPa (at 20 °C) [6]
Vapor Density (air=1) 248-25 [31[7]
Specific Gravity (water=1) 0.62 [31[7]
Water Solubility Insoluble (0.005 g/100 ml at 25 (7]
°C)

Lower Explosive Limit (LEL) 1.4% [71[8]
Upper Explosive Limit (UEL) 8.3% [31[6]

Table 2: Health Hazard Information
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Hazard Description Source(s)

May cause drowsiness,
dizziness, and respiratory tract
) irritation.[7][9] High
Inhalation _ [7][9][10]
concentrations can lead to
central nervous system

depression.[10]

May cause skin irritation.[9]
Repeated or prolonged contact
Skin Contact can lead to dryness and [8][9][11]
cracking (dermatitis) due to
defatting of the skin.[8][11]

Eye Contact May cause eye irritation.[9] [9]

May be fatal if swallowed and
) enters airways (aspiration
Ingestion [31[71[9]
hazard).[3][9] Can cause

nausea and vomiting.[7]

Table 3: Fire and Explosion Hazard Data
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Hazard

Description

Source(s)

Flammability

Extremely flammable liquid
and vapor.[3][8] Vapors are
heavier than air and can travel
considerable distances to an
ignition source and flash back.
[10]

[31(8][10]

Explosion Hazard

Vapors can form explosive
mixtures with air.[8][9]
Containers may explode when
heated.[10]

[B1[9][10]

Suitable Extinguishing Media

Carbon dioxide, dry chemical

powder, foam, and water
spray.[3][9]

[3]19]

Unsuitable Extinguishing
Media

Solid water jet may be
ineffective and can spread the
fire.[1]

[1]

Hazardous Combustion

Products

Carbon monoxide and carbon
dioxide.[9][10]

[110]

Experimental Protocols

Adherence to detailed and standardized protocols is crucial for minimizing the risks associated

with isopentane. The following sections provide step-by-step methodologies for key laboratory

procedures involving this chemical.

Protocol 1: Safe Handling and Storage of Isopentane

» Engineering Controls:

o Always handle isopentane in a well-ventilated area, preferably within a certified chemical

fume hood.[12]

o Use explosion-proof electrical and lighting equipment.[13]
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o Ensure that an eyewash station and safety shower are readily accessible.[12]

o Personal Protective Equipment (PPE):

[e]

Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[3]

o

Wear chemical splash goggles and a face shield.[3]

[¢]

Wear a flame-retardant lab coat.

[¢]

If ventilation is inadequate, use a NIOSH-approved respirator with an appropriate organic
vapor cartridge.[12]

e Handling Procedures:

[e]

Ground and bond all containers and transfer equipment to prevent static discharge.[13]
[14]

[e]

Use only non-sparking tools.[13]

o

Keep containers tightly closed when not in use.[12][14]

[¢]

Avoid breathing vapors.[12]

o

Keep away from heat, sparks, open flames, and other ignition sources.[12][13]

o Storage Procedures:

o

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area
designated for flammable liquids.[12][15]

o

Store away from incompatible materials such as strong oxidizing agents.[9][15]

[¢]

Post "No Smoking" and "No Open Flames" signs in the storage area.[9]

o

Store only in containers approved for flammable liquids.[16]

Protocol 2: Isopentane Spill Response
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This protocol outlines the steps for managing both minor and major isopentane spills in a
laboratory setting.

Minor Spill (less than 1 liter and contained within a fume hood):

Alert personnel in the immediate area.
o Ensure the fume hood is functioning correctly.
o Wear the appropriate PPE as outlined in Protocol 1.

o Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[1]

o Carefully collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for hazardous waste disposal.[7]

e Clean the spill area with soap and water.[17]
» Dispose of contaminated materials as hazardous waste.

Major Spill (greater than 1 liter or outside of a fume hood):

Evacuate all personnel from the immediate area.[18]

If safe to do so, eliminate all ignition sources.[7]

Activate the fire alarm and notify the institution's emergency response team.

Close the doors to the affected area to contain the vapors.

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Protocol 3: First Aid for Isopentane Exposure

Immediate and appropriate first aid is critical in the event of isopentane exposure.

¢ Inhalation:
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o Move the affected person to fresh air immediately.[10]

o If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.
[10]

o Seek immediate medical attention.[10]

¢ Skin Contact:

o

Immediately remove all contaminated clothing.[19]

[¢]

Flush the affected skin with plenty of water for at least 15 minutes.[19]

[e]

Wash the area with soap and water.[9]

[e]

Seek medical attention if irritation persists.[19]
e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[19]

o Remove contact lenses if present and easy to do.[19]
o Seek immediate medical attention.[9]
 Ingestion:
o Do NOT induce vomiting.[3][19]
o If the person is conscious, rinse their mouth with water.[10]
o Seek immediate medical attention.[3][19]

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key logical workflows for
handling isopentane-related incidents.
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Caption: Isopentane Spill Response Workflow.
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Caption: First Aid Decision Tree for Isopentane Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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